Cas no 13354-21-7 (9H-Fluorene-2,7-disulfonyldichloride, 9-oxo-)

9H-Fluorene-2,7-disulfonyldichloride, 9-oxo-, is a high-purity sulfonyl chloride derivative with applications in organic synthesis and materials science. Its bifunctional structure, featuring reactive sulfonyl chloride groups at the 2,7-positions and a ketone group at the 9-position, enables versatile reactivity for cross-coupling, polymerization, or functionalization reactions. The compound is particularly valued for its role in synthesizing sulfonated polymers, dyes, and advanced intermediates. Its well-defined molecular architecture ensures consistent performance in controlled reactions. Suitable for laboratory and industrial use, it is typically handled under anhydrous conditions due to its moisture sensitivity. The product is characterized by rigorous quality control to meet technical specifications.
9H-Fluorene-2,7-disulfonyldichloride, 9-oxo- structure
13354-21-7 structure
Product Name:9H-Fluorene-2,7-disulfonyldichloride, 9-oxo-
CAS No:13354-21-7
MF:C13H6Cl2O5S2
MW:377.219739437103
MDL:MFCD00218830
CID:133645
PubChem ID:2794572
Update Time:2025-08-04

9H-Fluorene-2,7-disulfonyldichloride, 9-oxo- Chemical and Physical Properties

Names and Identifiers

    • 9H-Fluorene-2,7-disulfonyldichloride, 9-oxo-
    • 9-Oxo-9H-fluoren-2,7-disulphonyl chloride
    • 9-oxofluorene-2,7-disulfonyl chloride
    • FLUOREN-9-ONE-2,7-DISULFONYL CHLORIDE
    • 2,7-bis(chlorosulfonyl)fluoren-9-one
    • 2,7-bis(chlorosulfonyl)-fluorenone
    • 9-oxo-9H-fluorene-2,7-disulfonyl dichloride
    • 9-Oxo-fluoren-2,7-disulfonylchlorid
    • 9-oxo-fluorene-2,7-disulfonyl chloride
    • 9-oxofluorene-2,7-disulfonyl dichloride
    • Fluorenon-2,7-disulfonylchlorid
    • Fluorenon-disulfonsaeure-(2.7)-dichlorid
    • FLUOREN-9-ONE-2,7-DISULPHONYL CHLORIDE
    • 13354-21-7
    • 9-Oxo-9H-Fluorene-2,7-Disulfonyldichloride
    • J-519519
    • GS-6450
    • 9H-Fluorene-2,7-disulfonyldichloride,9-oxo-
    • BB 0260825
    • Fluoren-9-one-2,7-disulfonyl chloride;9-Oxo-9H-fluorene-2,7-disulfonyl dichloride
    • BCP31199
    • DTXSID00383224
    • AKOS002324198
    • ZQLFXNQIQZAHMI-UHFFFAOYSA-N
    • GS3095
    • FT-0621683
    • SCHEMBL2264974
    • H10294
    • 9-Oxo-9H-Fluorene-2,7-Disulfonyl Dichloride; 9-Oxo-9H-Fluoren-2,7-Disulphonyl Chloride
    • FLUOREN-9-ONE-2,7-DISULFONYLCHLORIDE
    • CS-0324501
    • A904286
    • MFCD00218830
    • 9-oxo-9H-fluorene-2,7-disulfonyl dichloride, AldrichCPR
    • ALBB-036802
    • MDL: MFCD00218830
    • Inchi: 1S/C13H6Cl2O5S2/c14-21(17,18)7-1-3-9-10-4-2-8(22(15,19)20)6-12(10)13(16)11(9)5-7/h1-6H
    • InChI Key: ZQLFXNQIQZAHMI-UHFFFAOYSA-N
    • SMILES: ClS(C1C=CC2=C(C=1)C(C1C=C(C=CC2=1)S(=O)(=O)Cl)=O)(=O)=O

Computed Properties

  • Exact Mass: 375.90300
  • Monoisotopic Mass: 375.9033710g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 618
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 102Ų

Experimental Properties

  • Melting Point: 209-212°C
  • PSA: 102.11000
  • LogP: 4.91460

9H-Fluorene-2,7-disulfonyldichloride, 9-oxo- Security Information

  • Hazard Statement: Irritant
  • Hazard Category Code: 36
  • Hazardous Material Identification: Xi C
  • Safety Term:S26;S36/37/39;S45
  • Risk Phrases:R34
  • HazardClass:MOISTURE SENSITIVE, CORROSIVE

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Additional information on 9H-Fluorene-2,7-disulfonyldichloride, 9-oxo-

Recent Advances in the Application of 9H-Fluorene-2,7-disulfonyldichloride, 9-oxo- (CAS: 13354-21-7) in Chemical Biology and Pharmaceutical Research

The compound 9H-Fluorene-2,7-disulfonyldichloride, 9-oxo- (CAS: 13354-21-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This sulfonated fluorene derivative serves as a critical intermediate in the synthesis of bioactive molecules, fluorescent probes, and advanced materials. Recent studies have explored its role in drug discovery, diagnostics, and material science, highlighting its potential to address unmet medical and technological challenges.

One of the most notable advancements involves the use of 9H-Fluorene-2,7-disulfonyldichloride, 9-oxo- as a building block for the development of novel fluorescent dyes. Researchers have demonstrated its efficacy in creating highly stable and water-soluble probes for bioimaging applications. These probes exhibit exceptional photostability and quantum yield, making them ideal for long-term cellular tracking and high-resolution microscopy. The sulfonyl chloride groups in the molecule allow for facile conjugation with biomolecules, enabling targeted imaging of specific cellular components.

In the realm of drug discovery, this compound has been employed as a key intermediate in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). A recent study published in the Journal of Medicinal Chemistry detailed the use of 9H-Fluorene-2,7-disulfonyldichloride, 9-oxo- to develop inhibitors of the p53-MDM2 interaction, a critical pathway in cancer therapeutics. The sulfonated fluorene core provided the necessary rigidity and solubility for optimal binding affinity and pharmacokinetic properties. Preliminary in vitro and in vivo studies showed promising results, with significant tumor growth inhibition observed in xenograft models.

Another groundbreaking application lies in the development of polymeric materials for drug delivery systems. Researchers have utilized the reactive sulfonyl chloride groups of 9H-Fluorene-2,7-disulfonyldichloride, 9-oxo- to synthesize cross-linked hydrogels with tunable mechanical properties and controlled release profiles. These hydrogels demonstrated excellent biocompatibility and were capable of encapsulating and delivering hydrophobic drugs with high efficiency. Such advancements hold great promise for improving the therapeutic outcomes of poorly soluble drugs.

Furthermore, recent investigations have explored the environmental and safety aspects of 9H-Fluorene-2,7-disulfonyldichloride, 9-oxo-. Toxicological studies conducted under Good Laboratory Practice (GLP) conditions revealed low acute toxicity and minimal environmental impact when handled according to standard safety protocols. These findings support its continued use in industrial and research settings while emphasizing the importance of proper handling and disposal practices.

In conclusion, the compound 9H-Fluorene-2,7-disulfonyldichloride, 9-oxo- (CAS: 13354-21-7) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications span from fluorescent probes and drug discovery to advanced material science, showcasing its broad utility. Ongoing research is expected to further expand its potential, particularly in the development of next-generation therapeutics and diagnostic tools. As the field progresses, continued exploration of this compound's properties and applications will undoubtedly yield exciting new discoveries.

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